Cas no 1383468-73-2 (2-Chloro-N'-3-chloro-5-(trifluoromethyl)-pyridin-2-ylacetohydrazide)

• Product Name: 2-Chloro-N'-3-chloro-5-(trifluoromethyl)-pyridin-2-ylacetohydrazide
• CAS No: 1383468-73-2
• MF: C₈H₆Cl₂F₃N₃O
• MW: 288.053949832916
• MDL: MFCD18377864
• CID: 4595668
• PubChem ID: 66545088
• Update Time: 2025-10-23

2-Chloro-N'-3-chloro-5-(trifluoromethyl)-pyridin-2-ylacetohydrazide Chemical and Physical Properties

Names and Identifiers

• 2-Chloro-N'-[3-chloro-5-(trifluoromethyl)-pyridin-2-yl]acetohydrazide
• 2-Chloro-N'-3-chloro-5-(trifluoromethyl)-pyridin-2-ylacetohydrazide
• G76450
• 1383468-73-2
• CS-0359179
• MFCD18377864
• 9G-937
• 2-Chloro-N'-(3-chloro-5-(trifluoromethyl)pyridin-2-yl)acetohydrazide
• 2-chloro-N'-[3-chloro-5-(trifluoromethyl)pyridin-2-yl]acetohydrazide
• AKOS015991220

• MDL： MFCD18377864
• Inchi： 1S/C8H6Cl2F3N3O/c9-2-6(17)15-16-7-5(10)1-4(3-14-7)8(11,12)13/h1,3H,2H2,(H,14,16)(H,15,17)
• InChI Key： QVSMDXOYEIBZSO-UHFFFAOYSA-N
• SMILES： C(NNC1=NC=C(C(F)(F)F)C=C1Cl)(=O)CCl

Computed Properties

• Exact Mass: 286.9840017g/mol
• Monoisotopic Mass: 286.9840017g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 277
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 54Ų

Experimental Properties

• Color/Form: NA
• Density: 1.6±0.1 g/cm3
• Boiling Point: 283.7±40.0 °C at 760 mmHg
• Flash Point: 67.4±10.5 °C

2-Chloro-N'-3-chloro-5-(trifluoromethyl)-pyridin-2-ylacetohydrazide Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：Storage at -4 ℃ (6-12weeks), long storage period at -20 ℃ (1-2years), transport at 0 ℃

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Pyridines and derivatives
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives

Additional information on 2-Chloro-N'-3-chloro-5-(trifluoromethyl)-pyridin-2-ylacetohydrazide

Introduction to 2-Chloro-N'-3-chloro-5-(trifluoromethyl)-pyridin-2-ylacetohydrazide (CAS No. 1383468-73-2)

The compound 2-Chloro-N'-3-chloro-5-(trifluoromethyl)-pyridin-2-ylacetohydrazide, identified by the CAS number 1383468-73-2, is a highly specialized organic compound with significant applications in various fields of chemistry and material science. This compound belongs to the class of hydrazides, which are derivatives of hydrazine, and it features a pyridine ring with multiple substituents, including chlorine atoms and a trifluoromethyl group. The presence of these functional groups imparts unique chemical properties, making it a valuable compound in research and development.

Recent studies have highlighted the potential of this compound in the development of advanced materials, particularly in the field of coordinate covalent chemistry. Researchers have explored its ability to form stable complexes with transition metals, which could be utilized in catalytic processes and as building blocks for novel materials. The trifluoromethyl group, in particular, has been shown to enhance the stability and reactivity of the compound under various reaction conditions.

In terms of synthesis, the compound is typically prepared through a multi-step process involving nucleophilic substitution and condensation reactions. The starting materials include chloropyridine derivatives and appropriate hydrazine derivatives, which undergo reaction under controlled conditions to yield the desired product. The synthesis pathway has been optimized in recent studies to improve yield and purity, making it more accessible for large-scale production.

The structural characterization of this compound has been carried out using advanced analytical techniques such as nuclear magnetic resonance (NMR) spectroscopy and mass spectrometry. These studies have confirmed the molecular structure and provided insights into the electronic environment of the substituents. The presence of chlorine atoms at specific positions on the pyridine ring has been found to influence the electronic properties significantly, making it a promising candidate for applications in electronics and optoelectronics.

One of the most exciting developments involving this compound is its application in drug discovery. Researchers have investigated its potential as a lead compound for developing new pharmaceutical agents targeting specific biological pathways. The trifluoromethyl group, known for its lipophilic nature, enhances drug absorption and bioavailability, while the pyridine ring provides a rigid framework for molecular interactions with biological targets.

Moreover, recent environmental studies have explored the biodegradability and toxicity profile of this compound. Results indicate that under controlled conditions, it exhibits low toxicity to aquatic organisms, suggesting its potential use in eco-friendly chemical processes. However, further research is needed to fully understand its environmental impact and ensure safe handling practices.

In conclusion, 2-Chloro-N'-3-chloro-5-(trifluoromethyl)-pyridin-2-ylacetohydrazide (CAS No. 1383468-73-2) is a versatile compound with diverse applications across multiple disciplines. Its unique chemical structure and functional groups make it an invaluable tool in scientific research and industrial applications. As ongoing studies continue to uncover new properties and uses, this compound is poised to play an increasingly important role in advancing modern chemistry.